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Introduction
Sybraloy® is a high-copper dental amalgam alloy known for its favorable mechanical

properties, which contribute to the long-term clinical success of dental restorations. This

document provides a detailed overview of the laboratory evaluation of Sybraloy's key

mechanical characteristics. The protocols outlined below are based on standardized testing

methodologies for dental amalgams, such as those described in ISO 1559.[1][2][3][4][5] These

notes are intended to guide researchers in the consistent and accurate assessment of this

material's performance. High-copper amalgams like Sybraloy are characterized by high

strength, low creep, and good corrosion resistance.[6][7][8]

Data Presentation
The following tables summarize the mechanical properties of Sybraloy based on available

scientific literature. It is important to note that values may vary between studies due to

differences in experimental conditions and testing equipment.
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Mechanical
Property

Time Point Mean Value (MPa)
Standard Deviation
(MPa)

Compressive Strength 1 hour 262 18

24 hours 500 25

Diametral Tensile

Strength
24 hours 62 7

Table 1: Compressive and Diametral Tensile Strength of Sybraloy. Data compiled from

representative studies of high-copper dental amalgams.[9]

Mechanical Property Value (%)

Static Creep < 0.1

Dimensional Change (24 hours) +0.05

Table 2: Static Creep and Dimensional Change of Sybraloy.[9]

Experimental Protocols
Detailed methodologies for evaluating the key mechanical properties of Sybraloy are provided

below.

Compressive Strength Testing
Objective: To determine the ability of set Sybraloy to withstand compressive loads.

Apparatus:

Universal testing machine

Cylindrical stainless steel mold (e.g., 4 mm diameter x 8 mm height)

Mechanical amalgamator

Condenser
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Micrometer

Incubator or water bath at 37°C

Procedure:

Specimen Preparation:

1. Triturate a pre-capsulated Sybraloy alloy according to the manufacturer's instructions

using a mechanical amalgamator.

2. Immediately condense the triturated amalgam into the cylindrical stainless steel mold in

increments, applying consistent and adequate pressure with the condenser to ensure a

dense and void-free specimen.

3. Slightly overfill the mold and then carve the excess material flush with the top of the mold.

4. Carefully eject the specimen from the mold within 2-3 minutes of the end of trituration.

5. Prepare a sufficient number of specimens for each time point to be tested (e.g., 1 hour, 24

hours).

Specimen Storage:

1. Store the prepared specimens in an incubator or water bath at 37°C until the designated

testing time.

Testing:

1. At the specified time point (e.g., 1 hour or 24 hours), remove the specimen from storage.

2. Measure the diameter of the specimen with a micrometer.

3. Place the cylindrical specimen on the lower platen of the universal testing machine.

4. Apply a compressive load at a constant crosshead speed (e.g., 0.5 mm/min) until the

specimen fractures.[10]
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5. Record the maximum load applied at fracture.

Calculation:

1. Calculate the compressive strength (σ) in Megapascals (MPa) using the following formula:

σ = 4P / (πd²) Where:

P is the maximum load at fracture in Newtons (N)

d is the diameter of the specimen in millimeters (mm)

Diametral Tensile Strength (DTS) Testing
Objective: To determine the tensile strength of the brittle amalgam material.

Apparatus:

Universal testing machine

Cylindrical stainless steel mold (e.g., 6 mm diameter x 3 mm height)

Mechanical amalgamator

Condenser

Micrometer

Incubator or water bath at 37°C

Procedure:

Specimen Preparation:

1. Prepare cylindrical specimens as described in the compressive strength protocol, using

the appropriate mold dimensions.[10]

Specimen Storage:

1. Store the specimens at 37°C for 24 hours.
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Testing:

1. Place the cylindrical specimen diametrically between the platens of the universal testing

machine.

2. Apply a compressive load at a constant crosshead speed (e.g., 0.5 mm/min) until the

specimen fractures.[10]

3. Record the maximum load at fracture.

Calculation:

1. Calculate the diametral tensile strength (σt) in MPa using the following formula: σt = 2P /

(πdt) Where:

P is the maximum load at fracture in Newtons (N)

d is the diameter of the specimen in millimeters (mm)

t is the thickness of the specimen in millimeters (mm)

Static Creep Testing
Objective: To measure the time-dependent plastic deformation of the set amalgam under a

static load.

Apparatus:

Creep testing apparatus with a constant temperature chamber (37°C)

Cylindrical stainless steel mold

Mechanical amalgamator

Condenser

Micrometer

Procedure:
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Specimen Preparation:

1. Prepare cylindrical specimens as described in the compressive strength protocol.

Specimen Storage:

1. Store the specimens at 37°C for 7 days.

Testing:

1. Measure the initial length of the specimen.

2. Place the specimen in the creep testing apparatus and allow it to equilibrate to 37°C.

3. Apply a constant compressive stress (e.g., 36 MPa).[11]

4. Measure the change in length of the specimen over a specified period (e.g., between 1

and 4 hours after load application).[11]

Calculation:

1. Calculate the creep as the percentage of shortening that occurs within the specified time

frame relative to the original length.

Dimensional Change Testing
Objective: To measure the expansion or contraction of Sybraloy during setting.

Apparatus:

Dilatometer or a measuring microscope with a controlled environment chamber (37°C)

Specimen mold as specified by the testing equipment

Mechanical amalgamator

Condenser

Procedure:
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Specimen Preparation:

1. Prepare a specimen according to the specifications of the dimensional change measuring

instrument.

Testing:

1. Place the freshly prepared specimen into the measuring apparatus.

2. Take an initial measurement at a specified time after the start of trituration (e.g., 5

minutes).

3. Maintain the specimen at 37°C and record the change in length over 24 hours.

Calculation:

1. Express the dimensional change as a percentage of the original length. A positive value

indicates expansion, and a negative value indicates contraction.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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